Cas no 1443324-49-9 (Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate)

• Product Name: Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate
• CAS No: 1443324-49-9
• MF: C₁₂H₁₂F₂O₄
• MW: 258.218091011047
• CID: 5715675
• PubChem ID: 91655962
• Update Time: 2026-03-11

Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate Chemical and Physical Properties

Names and Identifiers

• 1443324-49-9
• Ethyl2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate
• Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate
• Ethyl 4,5-difluoro-3-ethoxybenzoylformate

• MDL： MFCD18375495
• Inchi： 1S/C12H12F2O4/c1-3-17-9-6-7(5-8(13)10(9)14)11(15)12(16)18-4-2/h5-6H,3-4H2,1-2H3
• InChI Key： TWSSZDQXOFMAGA-UHFFFAOYSA-N
• SMILES： FC1C(=CC(C(C(=O)OCC)=O)=CC=1OCC)F

Computed Properties

• Exact Mass: 258.07036518g/mol
• Monoisotopic Mass: 258.07036518g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 52.6Ų

Additional information on Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate

Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate (CAS No. 1443324-49-9): A Comprehensive Overview

Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate, identified by its CAS number 1443324-49-9, is a compound of significant interest in the field of chemical and pharmaceutical research. This molecule, characterized by its ethyl ester and difluorophenyl substituents, has garnered attention due to its potential applications in the development of novel therapeutic agents. The unique structural features of this compound make it a valuable scaffold for further chemical modifications and biological evaluations.

The synthesis and characterization of Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate involve meticulous attention to detail to ensure high purity and yield. The presence of the 4,5-difluorophenyl group introduces a level of electronic and steric complexity that can influence its reactivity and interactions with biological targets. Recent advancements in synthetic methodologies have enabled more efficient routes to this compound, facilitating its exploration in drug discovery programs.

In the realm of medicinal chemistry, the utility of Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate lies in its ability to serve as a building block for more complex molecules. The ester functionality provides a handle for further derivatization, allowing chemists to modify its properties as needed. For instance, hydrolysis of the ester group can yield the corresponding carboxylic acid, which may exhibit enhanced bioavailability or different pharmacological profiles.

Recent studies have highlighted the potential of fluorinated aromatic compounds in medicinal chemistry due to their improved metabolic stability and binding affinity. The 4,5-difluorophenyl moiety in Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate is a prime example of such a structural feature. Research has demonstrated that fluorine atoms can modulate electronic effects, lipophilicity, and metabolic resistance, making fluorinated compounds attractive candidates for drug development.

The pharmaceutical industry has been increasingly interested in exploring novel scaffolds that can lead to the discovery of next-generation therapeutics. Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate fits well within this context, as it combines structural elements known to enhance drug-like properties. Its difluorophenyl ring can interact with biological targets in unique ways, potentially leading to the identification of new lead compounds with improved efficacy and reduced side effects.

In addition to its synthetic utility, Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate has been investigated for its potential biological activity. Preliminary studies suggest that derivatives of this compound may exhibit properties relevant to various therapeutic areas, including anti-inflammatory and anticancer applications. The ability to fine-tune its structure through chemical modifications offers a promising avenue for developing targeted therapies.

The growing interest in fluorinated compounds is also driven by their role in enhancing the pharmacokinetic profiles of drugs. Fluorine atoms can increase binding affinity by altering electronic distributions and hydrophobicity, which are critical factors in drug-receptor interactions. The incorporation of fluorine into pharmaceuticals has been shown to improve pharmacological activity and reduce degradation rates, making compounds like Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate valuable assets in drug design.

The development of new synthetic strategies continues to be a key focus in the field of organic chemistry. Advances in catalytic methods and green chemistry principles have enabled more sustainable approaches to producing complex molecules like Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate. These innovations not only improve efficiency but also minimize waste, aligning with global efforts towards environmentally responsible chemical synthesis.

The future prospects for Ethyl 2-(3-ethoxy-4,5-difluorophenyl)-2-oxoacetate are promising, with ongoing research aimed at uncovering its full potential in drug discovery. Collaborative efforts between synthetic chemists and biologists will be crucial in translating laboratory findings into clinical applications. As our understanding of molecular interactions continues to evolve, compounds like this are poised to play a significant role in the next wave of therapeutic innovations.